Cas no 66639-46-1 (1H-Indole-6-carbonitrile, 2-(4-cyanophenyl)-3-nitro-)

• Product Name: 1H-Indole-6-carbonitrile, 2-(4-cyanophenyl)-3-nitro-
• CAS No: 66639-46-1
• MF: C₁₆H₈N₄O₂
• MW: 288.260322570801
• CID: 1710841
• Update Time: 2024-08-31

1H-Indole-6-carbonitrile, 2-(4-cyanophenyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carbonitrile, 2-(4-cyanophenyl)-3-nitro-

• Inchi： 1S/C16H8N4O2/c17-8-10-1-4-12(5-2-10)15-16(20(21)22)13-6-3-11(9-18)7-14(13)19-15/h1-7,19H
• InChI Key： RGAYFRBBNIHSQW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C#N)=C2)C([N+]([O-])=O)=C1C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 288.06484

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Melting Point: 300 °C
• Boiling Point: 590.4±50.0 °C(Predicted)
• PSA: 106.51
• pka: 11.01±0.30(Predicted)